3-((4-Amino-2-methylpyrimidin-5-yl)methyl)-5-(2-(benzoyloxy)ethyl)-4-methylthiazol-3-ium chloride hydrochloride
3-((4-Amino-2-methylpyrimidin-5-yl)methyl)-5-(2-(benzoyloxy)ethyl)-4-methylthiazol-3-ium chloride hydrochloride
Brand Name:
Vulcanchem
CAS No.:
1052-32-0
VCID:
VC20883845
InChI:
InChI=1S/C19H21N4O2S.2ClH/c1-13-17(8-9-25-19(24)15-6-4-3-5-7-15)26-12-23(13)11-16-10-21-14(2)22-18(16)20;;/h3-7,10,12H,8-9,11H2,1-2H3,(H2,20,21,22);2*1H/q+1;;/p-1
SMILES:
CC1=C(SC=[N+]1CC2=C[NH+]=C(N=C2N)C)CCOC(=O)C3=CC=CC=C3.[Cl-].[Cl-]
Molecular Formula:
C19H22Cl2N4O2S
Molecular Weight:
441.4 g/mol
3-((4-Amino-2-methylpyrimidin-5-yl)methyl)-5-(2-(benzoyloxy)ethyl)-4-methylthiazol-3-ium chloride hydrochloride
CAS No.: 1052-32-0
Cat. No.: VC20883845
Molecular Formula: C19H22Cl2N4O2S
Molecular Weight: 441.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1052-32-0 |
|---|---|
| Molecular Formula | C19H22Cl2N4O2S |
| Molecular Weight | 441.4 g/mol |
| IUPAC Name | 2-[3-[(4-amino-2-methylpyrimidin-1-ium-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethyl benzoate;dichloride |
| Standard InChI | InChI=1S/C19H21N4O2S.2ClH/c1-13-17(8-9-25-19(24)15-6-4-3-5-7-15)26-12-23(13)11-16-10-21-14(2)22-18(16)20;;/h3-7,10,12H,8-9,11H2,1-2H3,(H2,20,21,22);2*1H/q+1;;/p-1 |
| Standard InChI Key | VVIAAKNVDRRCLK-UHFFFAOYSA-M |
| SMILES | CC1=C(SC=[N+]1CC2=C[NH+]=C(N=C2N)C)CCOC(=O)C3=CC=CC=C3.[Cl-].[Cl-] |
| Canonical SMILES | CC1=C(SC=[N+]1CC2=C[NH+]=C(N=C2N)C)CCOC(=O)C3=CC=CC=C3.[Cl-].[Cl-] |
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